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Compound of Interest

Compound Name:
2-Bromo-5-iodo-1,3-

dimethylbenzene

Cat. No.: B1287019 Get Quote

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and structural characteristics of 2-Bromo-5-iodo-1,3-dimethylbenzene, a halogenated

aromatic compound with significant applications in organic synthesis. This document is

intended for researchers, scientists, and professionals in the field of drug development and

material science.

Core Physical Properties
Quantitative data for the physical properties of 2-Bromo-5-iodo-1,3-dimethylbenzene (CAS

No: 689260-53-5) is not extensively documented in publicly available literature. However, some

properties have been reported and are summarized below. For comparative purposes, data for

the isomeric compound 5-Bromo-2-iodo-1,3-dimethylbenzene (CAS No: 206559-43-5) is also

presented.

Table 1: Physical Properties of 2-Bromo-5-iodo-1,3-dimethylbenzene
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Property Value Source

Molecular Formula C8H8BrI

Molecular Weight 310.96 g/mol [1][2]

Physical Form Solid or liquid

Boiling Point 282 °C [3]

Density 1.940 g/cm³ [3]

Flash Point 125 °C [3]

Purity Typically 97% [4]

Storage Conditions
2-8°C, keep in dark place,

sealed in dry
[3]

Table 2: Physical Properties of Isomer 5-Bromo-2-iodo-1,3-dimethylbenzene

Property Value Source

Melting Point 42 °C [5]

Boiling Point 282 °C [5]

Density 1.9±0.1 g/cm³ [5]

Flash Point 125 °C [5]

Refractive Index 1.623 [5]

Vapor Pressure 0.00573 mmHg at 25°C [5]

Synthesis and Characterization
The unique arrangement of bromo and iodo substituents on the dimethylbenzene ring makes

this compound a valuable intermediate in synthetic organic chemistry, particularly in cross-

coupling reactions where the differential reactivity of the halogens can be exploited.
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Experimental Protocol: Synthesis of 2-Bromo-5-iodo-1,3-
dimethylbenzene
A detailed experimental protocol for the preparation of 2-Bromo-5-iodo-1,3-dimethylbenzene
has been reported by Liu et al. (2007).[6][7] The synthesis involves a Sandmeyer-type reaction

starting from 4-iodo-2,6-dimethylaniline.

Materials:

4-iodo-2,6-dimethylaniline (5.0 g, 20 mmol)

Concentrated sulfuric acid (40 mmol, 2.23 ml)

Sodium nitrite (1.44 g, 21 mmol)

Cupric bromide (CuBr) (2.86 g, 20 mmol)

Hydrobromic acid (20 mmol, 2.71 ml)

Water

Hexane

Ethanol

Procedure:

A solution of 4-iodo-2,6-dimethylaniline, concentrated sulfuric acid, and water is prepared

and stirred in an ice bath to maintain a temperature below 278 K.

A solution of sodium nitrite in water is added dropwise to the cooled mixture.

The resulting mixture is then added to a solution of cupric bromide and hydrobromic acid

with continuous stirring.

The solid residue from the reaction is extracted with boiling hexane.

Hexane is distilled off to yield the crude product.
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Crystals suitable for X-ray analysis can be obtained by slow evaporation of an ethanol

solution of the product at room temperature over approximately 20 days.[6]

Synthesis Workflow

Characterization

Start Materials:
4-iodo-2,6-dimethylaniline,

H₂SO₄, H₂O

Diazotization:
Add NaNO₂ solution

(below 278 K)

Stir in ice bath

Sandmeyer Reaction:
Add to CuBr/HBr solution

Mixture addition

Extraction:
Extract with boiling hexane

Isolate solid residue

Distillation:
Remove hexane

Product:
2-Bromo-5-iodo-1,3-dimethylbenzene

Crystallization:
Slow evaporation from ethanol

X-ray Diffraction Analysis
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Click to download full resolution via product page

Synthesis and characterization workflow for 2-Bromo-5-iodo-1,3-dimethylbenzene.

Structural Information
The molecular structure of 2-Bromo-5-iodo-1,3-dimethylbenzene has been determined by

single-crystal X-ray diffraction.[6][7] The non-hydrogen atoms of the molecule are coplanar. The

crystal structure reveals the presence of weak intramolecular C—H···Br hydrogen bonds, which

result in the formation of two non-planar five-membered rings.[6] The crystal system is

orthorhombic, with the space group P n m a.[7]

Safety Information
2-Bromo-5-iodo-1,3-dimethylbenzene is associated with the following hazard statements:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation).[2][4] Appropriate personal protective equipment should be used when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-5-iodo-1,3-
dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287019#physical-properties-of-2-bromo-5-iodo-1-3-
dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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